Cas no 2137617-65-1 (4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one)

• Product Name: 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
• CAS No: 2137617-65-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5293307
• PubChem ID: 165467419
• Update Time: 2025-06-07

4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-790672
• 2137617-65-1
• 4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
• 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C13H21NO/c1-12(7-8-12)10-9-11(15)14-13(10)5-3-2-4-6-13/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： CSKNYJUISBGYNP-UHFFFAOYSA-N
• SMILES： O=C1CC(C2(CCCCC2)N1)C1(C)CC1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one

Chemical Profile of 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2137617-65-1)

4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one, identified by its Chemical Abstracts Service Number (CAS No.) 2137617-65-1, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic azapeptide derivative features a unique framework composed of a cyclopropyl group, an azaspiro scaffold, and a ketone moiety, which collectively contribute to its distinct chemical and pharmacological properties. The compound's intricate architecture makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one encompasses a spirocyclic core, where two heterocyclic rings are connected at a single carbon atom. The presence of the azaspiro moiety introduces nitrogen into the molecular framework, which can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability. Additionally, the 1-methylcyclopropyl substituent enhances the steric bulk of the molecule, potentially affecting its binding affinity to biological targets. The ketone group at the 2-position provides a site for further functionalization, enabling chemists to modify the compound's properties for specific applications.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential biological activities. Spirocycles are known for their rigidity and conformational stability, which can improve the binding affinity of drug candidates to their targets. The azaspiro scaffold, in particular, has been explored in several pharmacological contexts, including enzyme inhibition and receptor binding studies. Preliminary studies on 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one suggest that it may exhibit promising activities in modulating biological pathways associated with inflammation and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The spirocyclic core can serve as a template for generating derivatives with tailored pharmacological properties. For instance, modifications at the 1-methylcyclopropyl group or the nitrogen atom of the azaspiro ring could enhance selectivity or improve metabolic stability. Furthermore, the ketone group provides a versatile handle for introducing additional functional groups, such as amides or esters, which can further modulate bioactivity.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one for potential biological activity. Molecular docking studies have been particularly useful in predicting how this molecule might interact with target proteins. For example, simulations have suggested that it could bind to enzymes involved in metabolic pathways relevant to metabolic disorders or neurological diseases. These computational findings provide valuable insights into the compound's mechanism of action and guide experimental investigations.

The synthesis of 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires careful manipulation of reaction conditions to ensure regioselectivity and yield optimization. However, recent developments in transition metal-catalyzed reactions have made it possible to construct complex spirocycles more efficiently than ever before. These advances have opened up new avenues for synthesizing derivatives of this compound with improved properties.

From a medicinal chemistry perspective, 4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one represents an exciting example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.

In conclusion,4-(1-Methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2137617-65-1) is a structurally fascinating compound with significant potential in medicinal chemistry and drug development。 Its intricate architecture and diverse functional groups make it an attractive candidate for further exploration。 As our understanding of its properties grows， so too will its applications in addressing some of the most challenging diseases faced by humanity today。